2,6-Dimethyl-4-(2-nitrovinyl)phenol

• Molecular Formula: C10H11NO3
• Molecular Weight: 193.20 g/mol
• IUPAC Name: 2,6-dimethyl-4-(2-nitroethenyl)phenol
• InChI: InChI=1S/C10H11NO3/c1-7-5-9(3-4-11(13)14)6-8(2)10(7)12/h3-6,12H,1-2H3
• InChI Key: ULOPZCZOKDOQOX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1O)C)C=C[N+](=O)[O-]

Description

2,6-Dimethyl-4-(2-nitrovinyl)phenol is a useful research compound. Its molecular formula is C10H11NO3 and its molecular weight is 193.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2,6-Dimethyl-4-(2-nitrovinyl)phenol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2,6-Dimethyl-4-(2-nitrovinyl)phenol including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Commercially available 3,5-dimethyl-4-hydroxybenzaldehyde (1.50 g, 10.0 mmol), ammonium acetate (850 mg, 11.0 mmol), and nitromethane (7.00 mL) were mixed, and the mixture was stirred at 45° C. for 5 hours. Then, the reaction mixture was filtered through Celite, and the filtrate was concentrated under reduced pressure to give 2,6-dimethyl-4-(2-nitrovinyl)phenol (1.82 g, yield 94%). This compound (1.82 g, 9.42 mmol) was dissolved in THF (60.0 mL), then lithium aluminum hydride (1.14 g, 30.0 mmol) was added thereto, followed by stirring at room temperature for 30 minutes. Subsequently, sodium sulfate decahydrate (9.67 g, 30.0 mmol) was added to the reaction mixture, and the resulting mixture was stirred at room temperature for 30 minutes. The resulting precipitate was filtered out, and the filtrate was concentrated under reduced pressure. A hydrogen chloride-ethyl acetate solution (4.00 mol/L, 10.0 mL, 40.0 mmol) was added thereto, and precipitated crystals were collected by filtration to give 2,6-dimethyl-4-(2-aminoethyl)phenol hydrochloride (477 mg, yield 25%).